Cas no 1851902-85-6 (4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione)

• Product Name: 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione
• CAS No: 1851902-85-6
• MF: C₈H₁₀F₂O₃
• MW: 192.160009860992
• CID: 6349347
• PubChem ID: 165474245
• Update Time: 2025-05-20

4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1851902-85-6
• EN300-1125681
• 4,4-difluoro-1-(oxolan-2-yl)butane-1,3-dione
• 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione

• Inchi： 1S/C8H10F2O3/c9-8(10)6(12)4-5(11)7-2-1-3-13-7/h7-8H,1-4H2
• InChI Key： FSJQMFLCPARAPW-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1CCCO1)=O)=O)F

Computed Properties

• Exact Mass: 192.05980050g/mol
• Monoisotopic Mass: 192.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione

Professional Introduction to 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione (CAS No. 1851902-85-6)

4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1851902-85-6, is a key intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a bifluorinated butane backbone with an oxolane ring substituent, imparts distinct reactivity and stability that make it valuable for multiple applications in medicinal chemistry and materials science.

The significance of 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione lies in its ability to serve as a versatile building block for the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of two fluorine atoms in the molecule not only influences its electronic properties but also contributes to its binding affinity with biological targets. This has led to increased interest in exploring its potential as a scaffold for designing drugs that target various diseases, including oncology and infectious disorders.

In the realm of synthetic chemistry, 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione (CAS No. 1851902-85-6) has been utilized in the construction of complex heterocyclic frameworks. The oxolane ring, a five-membered ether-containing structure, introduces conformational flexibility and functional diversity to the molecule. This feature is particularly advantageous in medicinal chemistry, where precise control over molecular shape and electronic distribution is crucial for optimizing drug-target interactions. Researchers have leveraged this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione is its role in the development of fluorinated analogs with improved pharmacological properties. The fluorine atoms can modulate the lipophilicity and solubility of the compound, making it an excellent candidate for formulating drugs with enhanced bioavailability. Furthermore, the oxolane ring can be further functionalized to introduce additional pharmacophores, expanding its utility in drug design. Recent studies have demonstrated its application in creating small-molecule probes for imaging and diagnostic purposes, underscoring its versatility beyond traditional therapeutic applications.

The synthesis of 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione (CAS No. 1851902-85-6) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key precursors such as 1,3-diketones and fluorinated alcohols, which are then coupled through various reactions including condensation and cyclization. The introduction of the oxolane ring is often achieved via intramolecular cyclization reactions under controlled conditions. These synthetic strategies not only showcase the compound's synthetic accessibility but also contribute to the broader toolkit available for medicinal chemists.

In conclusion, 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features make it a valuable intermediate for developing novel therapeutics with improved pharmacokinetic profiles. The ongoing research into this compound continues to uncover new possibilities for its application in medicine and beyond. As scientific understanding evolves, it is likely that 4,4-Difluoro-1-(oxolan-2-yl)butane-1,3-dione will play an increasingly important role in shaping the future of pharmaceutical innovation.